Cas no 57366-83-3 (1,3-dioxan-2-ylmethanamine)

• Product Name: 1,3-dioxan-2-ylmethanamine
• CAS No: 57366-83-3
• CID: 4655326
• PubChem ID: 21248803
• Update Time: 2025-07-19

1,3-dioxan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxan-2-ylmethanamine

Additional information on 1,3-dioxan-2-ylmethanamine

Chemical Profile of 1,3-dioxan-2-ylmethanamine (CAS No. 57366-83-3)

1,3-dioxan-2-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 57366-83-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the dioxane derivative class, characterized by its oxygen-containing six-membered ring structure. The presence of an amine functional group at the second carbon atom of the dioxane ring imparts unique chemical reactivity and potential biological activity, making it a subject of extensive research and development.

The molecular structure of 1,3-dioxan-2-ylmethanamine consists of a dioxane core with an amine substituent, which can participate in various chemical transformations such as nucleophilic substitution, condensation reactions, and hydrogen bonding interactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and specialty chemicals.

In recent years, 1,3-dioxan-2-ylmethanamine has been explored for its potential applications in medicinal chemistry. The dioxane ring is a common motif in biologically active compounds due to its ability to mimic certain natural product scaffolds and enhance molecular recognition. The amine group further extends the compound's utility by allowing for further functionalization and derivatization. Researchers have been particularly interested in its role as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies.

One of the most compelling aspects of 1,3-dioxan-2-ylmethanamine is its versatility in synthetic chemistry. The compound can be easily modified to produce a wide range of derivatives with tailored properties. For instance, it can be converted into ureas or thioureas by reacting with isocyanates or isothiocyanates, respectively. These derivatives have shown promise as intermediates in the synthesis of bioactive molecules with potential antimicrobial and anti-inflammatory properties.

Recent studies have highlighted the importance of 1,3-dioxan-2-ylmethanamine in the development of novel drug candidates. A notable example is its use in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that disrupt these interactions, researchers aim to develop new therapeutic strategies. The dioxane ring in 1,3-dioxan-2-ylmethanamine provides a scaffold that can be fine-tuned to interact specifically with target proteins.

The pharmacological potential of 1,3-dioxan-2-ylmethanamine has also been explored in the context of central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier has been investigated, making it a candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of 1,3-dioxan-2-ylmethanamine may modulate neurotransmitter systems involved in these diseases.

Synthetic methodologies for preparing 1,3-dioxan-2-ylmethanamine have been refined over time to achieve higher yields and purities. Common synthetic routes involve the reaction of 1,3-dioxane with ammonia or ammonium salts under controlled conditions. Advances in catalytic systems have also enabled more efficient production methods, reducing waste and improving sustainability.

The role of computational chemistry in understanding the reactivity and biological activity of 1,3-dioxan-2-ylmethanamine cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights are crucial for designing more effective drug candidates and optimizing synthetic pathways.

In conclusion,1,3-dioxan-2-ylmethanamine (CAS No. 57366-83-3) is a versatile and promising compound with significant applications in pharmaceutical chemistry and organic synthesis. Its unique structural features make it a valuable building block for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,1,3-dioxan-2-ylmethanamine is poised to play an increasingly important role in drug discovery and development.